Cas no 1871126-32-7 (5-Bromo-N-(3,3-difluorocyclobutyl)pyridin-2-amine)

• Product Name: 5-Bromo-N-(3,3-difluorocyclobutyl)pyridin-2-amine
• CAS No: 1871126-32-7
• MF: C₉H₉BrF₂N₂
• MW: 263.081968069077
• MDL: MFCD30319396
• CID: 4782646
• Update Time: 2025-06-14

5-Bromo-N-(3,3-difluorocyclobutyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-(3,3-difluorocyclobutyl)pyridin-2-amine

• MDL： MFCD30319396
• Inchi： 1S/C9H9BrF2N2/c10-6-1-2-8(13-5-6)14-7-3-9(11,12)4-7/h1-2,5,7H,3-4H2,(H,13,14)
• InChI Key： XPDFIISSDFIOHC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC1CC(C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3.1
• Topological Polar Surface Area: 24.9

Additional information on 5-Bromo-N-(3,3-difluorocyclobutyl)pyridin-2-amine

Comprehensive Overview of 5-Bromo-N-(3,3-difluorocyclobutyl)pyridin-2-amine (CAS No. 1871126-32-7)

The compound 5-Bromo-N-(3,3-difluorocyclobutyl)pyridin-2-amine (CAS No. 1871126-32-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyridine ring substituted with a bromo group and a 3,3-difluorocyclobutyl amine moiety, make it a valuable intermediate in the synthesis of novel bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in 5-Bromo-N-(3,3-difluorocyclobutyl)pyridin-2-amine is its role in addressing current challenges in medicinal chemistry. For instance, the incorporation of fluorine atoms into organic molecules is a hot topic due to their ability to enhance metabolic stability and bioavailability. This aligns with the broader trend of fluorinated compounds gaining traction in the pharmaceutical industry. Additionally, the pyridine scaffold is a privileged structure in drug design, often found in molecules with diverse biological activities.

From a synthetic perspective, 5-Bromo-N-(3,3-difluorocyclobutyl)pyridin-2-amine offers versatility. The bromo substituent serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in modern organic synthesis. This makes the compound a valuable building block for constructing more complex architectures. Moreover, the difluorocyclobutyl group introduces conformational rigidity, which can be exploited to fine-tune the physicochemical properties of derived molecules.

In the context of current research trends, 5-Bromo-N-(3,3-difluorocyclobutyl)pyridin-2-amine is often discussed alongside topics like fragment-based drug design and small molecule libraries. These approaches are pivotal in accelerating the discovery of new therapeutics, especially for diseases with high unmet medical needs. The compound's modularity allows it to be integrated into combinatorial chemistry workflows, enabling the rapid generation of diverse analogs for screening.

Another area where 5-Bromo-N-(3,3-difluorocyclobutyl)pyridin-2-amine shows promise is in the development of agrochemicals. The pyridine and fluorine motifs are common in pesticides and herbicides, where they contribute to efficacy and environmental stability. As the demand for sustainable agricultural solutions grows, this compound could play a role in designing next-generation crop protection agents with improved safety profiles.

For researchers sourcing 5-Bromo-N-(3,3-difluorocyclobutyl)pyridin-2-amine, it is essential to consider its storage and handling. While not classified as hazardous, proper laboratory practices should be followed to ensure stability. The compound is typically supplied as a solid and should be stored under inert conditions to prevent degradation. Analytical data, such as NMR and HPLC purity, are critical for verifying its quality before use in sensitive applications.

In summary, 5-Bromo-N-(3,3-difluorocyclobutyl)pyridin-2-amine (CAS No. 1871126-32-7) is a multifaceted compound with broad utility in drug discovery and agrochemical research. Its structural features align with contemporary trends in fluorine chemistry and heterocyclic synthesis, making it a valuable asset for scientists exploring new bioactive molecules. As the field continues to evolve, this compound is likely to remain a focal point for innovation in synthetic and medicinal chemistry.